Cas no 26761-50-2 (9-Octadecenoic acid(9Z)-, isooctyl ester)

9-Octadecenoic acid(9Z)-, isooctyl ester Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, isooctyl ester
• 6-methylheptyl (9Z)-octadec-9-enoate
• 6-Methylheptyl 9-octadecenoate
• isooctyl oleate
• 6-methylheptyl octadec-9-enoate
• 9-Octadecenoic acid (9Z)-, isooctyl ester
• NS00020620
• 6-methylheptyl oleate
• 26761-50-2
• EINECS 247-981-3
• DTXSID6067250
• DTXCID1037567
• Isooctyl 9-octadecenoate
• SAUIGQBKPDQYHL-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00053820
• InChIKey： SAUIGQBKPDQYHL-QXMHVHEDSA-N
• Inchi： InChI=1S/C26H50O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-26(27)28-24-21-18-19-22-25(2)3/h11-12,25H,4-10,13-24H2,1-3H3/b12-11-
• SMILES： CCCCCCCC/C=C\CCCCCCCC(OCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 394.3813
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 22
• Monoisotopic Mass: 394.381080833g/mol
• Heavy Atom Count: 28
• Complexity: 346
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3